Thp-ncs

• Molecular Formula: C66H74N10O10S2
• Molecular Weight: 1231.5 g/mol
• InChI: InChI=1S/C66H74N10O10S2/c1-44-34-55(77)62(84-40-47-16-10-7-11-17-47)52(74(44)4)37-68-58(80)26-30-66(73-61(83)29-33-67-65(88)72-51-24-22-50(23-25-51)71-43-87,31-27-59(81)69-38-53-63(56(78)35-45(2)75(53)5)85-41-48-18-12-8-13-19-48)32-28-60(82)70-39-54-64(57(79)36-46(3)76(54)6)86-42-49-20-14-9-15-21-49/h7-25,34-36H,26-33,37-42H2,1-6H3,(H,68,80)(H,69,81)(H,70,82)(H,73,83)(H2,67,72,88)
• InChIKey: QNJZPMOAYGHWKR-UHFFFAOYSA-N

THP-NCS: Bifunctional 68Ga Chelator for Kit-Based PET Synthesis

THP-NCS (CAS 1807847-98-8; molecular formula C66H74N10O10S2; MW 1231.48 g/mol) is a bifunctional tris(hydroxypyridinone) chelator carrying a pendant isothiocyanate (–NCS) group for covalent conjugation to primary amines on peptides, proteins, and antibodies [1]. It belongs to the broader THP (tris(hydroxypyridinone)) chelator class, which coordinates 68Ga3+ via six oxygen donor atoms in an octahedral geometry [2]. The compound was designed specifically to enable one-step, room-temperature, neutral-pH radiolabeling with generator-produced 68Ga3+ without post-labeling purification—addressing a key workflow bottleneck associated with clinical gold-standard chelators such as DOTA [1]. Users should note that the abbreviation 'THP-NCS' appears ambiguously in commercial catalogs; this guide pertains exclusively to the tris(hydroxypyridinone)-isothiocyanate bifunctional chelator substantiated by peer-reviewed radiochemistry literature, not to tetrahydropyran-isothiocyanate derivatives.

Radiolabeling Room-temperature, neutral-pH 68Ga labeling in <5 min

Workflow One-step, no post-labeling purification required

Conjugation Amine-reactive isothiocyanate (–NCS) for peptides and proteins

• [1] Ma MT, Cullinane C, Imberti C, Baguna Torres J, Terry SYA, Roselt P, Hicks RJ, Blower PJ. New Tris(hydroxypyridinone) Bifunctional Chelators Containing Isothiocyanate Groups Provide a Versatile Platform for Rapid One-Step Labeling and PET Imaging with 68Ga3+. Bioconjugate Chemistry. 2016;27(2):309-318. DOI: 10.1021/acs.bioconjchem.5b00335. View Source
• [2] Imberti C, Terry SYA, Ma MT, Hider RC, Blower PJ. Hydroxypyridinone Chelators: From Iron Scavenging to Radiopharmaceuticals for PET Imaging with Gallium-68. International Journal of Molecular Sciences. 2017;18(1):116. DOI: 10.3390/ijms18010116. View Source

Why Generic 68Ga Chelators Cannot Substitute for THP-NCS

Bifunctional chelators for 68Ga3+ are not interchangeable commodities: the choice of chelator dictates radiolabeling temperature, pH, chelator concentration, kinetics, specific activity, and whether post-labeling purification is required [1]. The clinical workhorse DOTA demands heating at ≥80–95 °C and acidic pH (3.5–5) to achieve quantitative radiochemical yields, conditions that denature many peptides, antibody fragments, and heat-labile proteins [2]. Although acyclic chelators such as NOTA, HBED-CC, and DFO can radiolabel at ambient temperature, their radiochemical yields at low, biologically relevant chelator concentrations (0.5–5 μM) and near-neutral pH vary dramatically, as demonstrated by systematic head-to-head comparison [3]. Even within the THP family, the choice of pendant reactive group (isothiocyanate vs. maleimide vs. NHS-ester) determines the conjugation chemistry, site-specificity, and compatibility with different targeting vectors [2]. The quantitative evidence below establishes where THP-NCS-based conjugates diverge measurably from these alternatives.

DOTA requires ≥80 °C heating; may denature heat-labile targeting vectors.

NOTA, HBED-CC yields drop sharply at sub-μM chelator concentrations (pH 6.5).

THP-maleimide vs. –NCS determines conjugation site; cannot be directly interchanged.

• [1] Davey PRWJ, Paterson BM. Modern Developments in Bifunctional Chelator Design for Gallium Radiopharmaceuticals. Molecules. 2022;28(1):258. DOI: 10.3390/molecules28010258. View Source
• [2] Imberti C, Terry SYA, Ma MT, Hider RC, Blower PJ. Hydroxypyridinone Chelators: From Iron Scavenging to Radiopharmaceuticals for PET Imaging with Gallium-68. International Journal of Molecular Sciences. 2017;18(1):116. DOI: 10.3390/ijms18010116. View Source
• [3] Tsionou MI, Knapp CE, Foley CA, Munteanu CR, Cakebread A, Imberti C, Eykyn TR, Young JD, Paterson BM, Blower PJ, Ma MT. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. EJNMMI Radiopharmacy and Chemistry. 2017;2:15. DOI: 10.1186/s41181-017-0031-3. View Source

THP-NCS vs. Comparator Chelators: Quantitative Evidence

Ambient Temperature Radiolabeling Speed and Yield

THP-NCS-RGD conjugates achieve >95% radiochemical yield (RCY) in under 5 minutes at ambient temperature and neutral pH (6.5–7.0), with specific activities of 60–80 MBq nmol⁻¹, and without post-labeling purification [1]. In contrast, the clinical standard DOTA requires heating at ≥80 °C for 15–30 min at acidic pH (3.5–4.5) to reach comparable yields [2]. In a systematic multi-chelator comparison at physiologically compatible conditions (pH 6.5, 25 °C, 10 min, 0.5 μM chelator), THP delivered 97.1 ± 0.6% RCY while DOTA yielded only 2.3 ± 0.7% RCY [3].

Ambient Labeling Yield

Head-to-head

THP: 97.1% RCY, pH 6.5, 25 °C, 0.5 μM; DOTA: 2.3%

Supports kit-based 68Ga tracer workflow; DOTA fails under mild conditions.

Triplicate runs; iTLC/radio-HPLC analysis

Evidence Dimension	Radiochemical yield at pH 6.5, 25 °C, 0.5 μM chelator concentration, 10 min incubation
Target Compound Data	THP: 97.1 ± 0.6% RCY
Comparator Or Baseline	DOTA: 2.3 ± 0.7% RCY; NOTA: 3.8 ± 0.3% RCY; HBED: 86.0 ± 3.9% RCY; DFO: 95.8 ± 1.5% RCY
Quantified Difference	THP exceeds DOTA by +94.8 percentage points; exceeds NOTA by +93.3 percentage points; exceeds HBED by +11.1 percentage points; comparable to DFO (+1.3 percentage points)
Conditions	Reactions with generator-produced 68Ga3+ in triplicate, pH 6.5 (ammonium acetate buffer), 25 °C, chelator concentrations 0.05–500 μM, analyzed by iTLC and radio-HPLC [3]

Why This Matters

For procurement decisions, this data point establishes that THP-based chelators (including THP-NCS) uniquely combine the two critical parameters—ambient temperature labeling and near-quantitative yield at sub-micromolar chelator concentrations—that enable true 'shake-and-shoot' kit formulation; DOTA fails entirely under these conditions, and only DFO matches THP's performance.

• [1] Ma MT, Cullinane C, Imberti C, Baguna Torres J, Terry SYA, Roselt P, Hicks RJ, Blower PJ. New Tris(hydroxypyridinone) Bifunctional Chelators Containing Isothiocyanate Groups Provide a Versatile Platform for Rapid One-Step Labeling and PET Imaging with 68Ga3+. Bioconjugate Chemistry. 2016;27(2):309-318. DOI: 10.1021/acs.bioconjchem.5b00335. View Source
• [2] Ma MT, Cullinane C, Waldeck K, Roselt P, Hicks RJ, Blower PJ. Rapid kit-based 68Ga-labelling and PET imaging with THP-Tyr3-octreotate: a preliminary comparison with DOTA-Tyr3-octreotate. EJNMMI Research. 2015;5:52. DOI: 10.1186/s13550-015-0131-1. View Source
• [3] Tsionou MI, Knapp CE, Foley CA, Munteanu CR, Cakebread A, Imberti C, Eykyn TR, Young JD, Paterson BM, Blower PJ, Ma MT. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. EJNMMI Radiopharmacy and Chemistry. 2017;2:15. DOI: 10.1186/s41181-017-0031-3. View Source

Receptor-Binding Affinity Retention for αvβ3 Integrin

In a solid-phase competitive binding assay using ¹²⁵I-echistatin as the radioligand, the Ga(III)-coordinated conjugate [Ga(THP-NCS-RGD)] exhibited an IC50 of 8.3 ± 1.5 nM (95% CI: 5.2–11.3 nM), which is statistically indistinguishable from the parent unconjugated RGD peptide IC50 of 8.7 ± 1.6 nM (95% CI: 5.5–11.9 nM) [1]. The analogous conjugate [Ga(THP-PhNCS-RGD)] showed a modestly enhanced affinity of 4.8 ± 0.6 nM (95% CI: 3.6–5.9 nM), indicating that the phenyl-spacer variant may offer additional affinity gains [1]. Receptor-mediated binding was confirmed by co-administration blocking experiments in vivo, where excess RGD reduced tumor uptake from 2.35 ± 0.06 %ID/g to 0.62 ± 0.10 %ID/g (p = 6.00 × 10⁻⁵) [1].

αvβ3 Binding Affinity

Head-to-head

[Ga(THP-NCS-RGD)] IC50: 8.3 nM vs. parent RGD: 8.7 nM

Conjugation preserves receptor affinity; no trade-off detected.

Competitive binding, ¹²⁵I-echistatin radioligand

Evidence Dimension	IC50 for αvβ3 integrin binding by competitive displacement of ¹²⁵I-echistatin
Target Compound Data	[Ga(THP-NCS-RGD)]: 8.3 ± 1.5 nM (95% CI: 5.2–11.3 nM)
Comparator Or Baseline	Unconjugated RGD peptide: 8.7 ± 1.6 nM (95% CI: 5.5–11.9 nM); [Ga(THP-PhNCS-RGD)]: 4.8 ± 0.6 nM (95% CI: 3.6–5.9 nM)
Quantified Difference	[Ga(THP-NCS-RGD)] vs. RGD: −0.4 nM (no significant difference, overlapping 95% CI); [Ga(THP-NCS-RGD)] vs. [Ga(THP-PhNCS-RGD)]: +3.5 nM (THP-PhNCS shows ~1.7-fold stronger binding)
Conditions	Solid-phase competitive binding assay, ¹²⁵I-echistatin radioligand, αvβ3 integrin-coated plates [1]

Why This Matters

This evidence directly counters the concern that conjugation of bulky chelator-metal complexes to targeting peptides impairs receptor binding. THP-NCS-RGD quantitatively preserves parent peptide affinity, meaning procurement of THP-NCS-based conjugates does not force a trade-off between labeling efficiency and biological targeting potency.

• [1] Ma MT, Cullinane C, Imberti C, Baguna Torres J, Terry SYA, Roselt P, Hicks RJ, Blower PJ. New Tris(hydroxypyridinone) Bifunctional Chelators Containing Isothiocyanate Groups Provide a Versatile Platform for Rapid One-Step Labeling and PET Imaging with 68Ga3+. Bioconjugate Chemistry. 2016;27(2):309-318. DOI: 10.1021/acs.bioconjchem.5b00335. Table 1. View Source

In Vivo Tumor Targeting and Pharmacokinetics vs. DOTATATE

In a direct preclinical comparison, [⁶⁸Ga(THP-TATE)] demonstrated SSTR2-positive tumor uptake of 11.5 ± 0.6 %ID/g at 1 h post-injection in AR42J tumor-bearing Balb/c nude mice, compared to 14.4 ± 0.8 %ID/g for the clinical radiopharmaceutical [⁶⁸Ga(DOTATATE)] [1]. Receptor specificity was confirmed by co-administration of unconjugated Tyr3-octreotate, which blocked tumor accumulation to 2.7 ± 0.6 %ID/g [1]. Blood clearance of [⁶⁸Ga(THP-TATE)] was rapid (predominantly renal excretion), and while kidney retention was moderately higher than DOTATATE, the overall tumor-to-background contrast was sufficient for high-quality PET imaging [1]. In an independent study, ⁶⁸Ga-THP-PSMA achieved tumor uptake of 5.6 ± 1.2 %ID/cc at 40–60 min, not significantly different from ⁶⁸Ga-HBED-CC-PSMA except for reduced splenic uptake [2].

In Vivo Tumor Uptake

Head-to-head

[⁶⁸Ga(THP-TATE)]: 11.5% ID/g vs. [⁶⁸Ga(DOTATATE)]: 14.4% ID/g (1 h)

Comparable targeting to reference compound; receptor-specific blockade confirmed.

AR42J tumor mice; blocking study with excess octreotate

Evidence Dimension	Tumor uptake (%ID/g) at 1 h post-injection in SSTR2-positive AR42J xenograft mice
Target Compound Data	[⁶⁸Ga(THP-TATE)]: 11.5 ± 0.6 %ID/g; blocked: 2.7 ± 0.6 %ID/g
Comparator Or Baseline	[⁶⁸Ga(DOTATATE)]: 14.4 ± 0.8 %ID/g (clinical reference standard)
Quantified Difference	[⁶⁸Ga(THP-TATE)] achieves 79.9% of [⁶⁸Ga(DOTATATE)] absolute tumor uptake; both show receptor-specific accumulation (blocked uptake reduction of 76.5% for THP-TATE vs. similar specificity for DOTATATE)
Conditions	Balb/c nude mice bearing SSTR2-positive AR42J tumors; 23–28 MBq [⁶⁸Ga(THP-TATE)] (1 μg peptide) or 8 MBq [⁶⁸Ga(DOTATATE)] (1 μg peptide); PET imaging at 1 h followed by ex vivo organ counting [1]

Why This Matters

For procurement in translational or clinical PET radiopharmacy settings, THP-NCS-derived conjugates (exemplified by THP-TATE) offer SSTR2 targeting efficacy quantitatively comparable to the approved clinical tracer DOTATATE, while simultaneously enabling the dramatically simpler kit-based radiolabeling demonstrated in Evidence Item 1—a combination of in vivo performance and production simplicity not achievable with DOTA-based constructs.

• [1] Ma MT, Cullinane C, Waldeck K, Roselt P, Hicks RJ, Blower PJ. Rapid kit-based 68Ga-labelling and PET imaging with THP-Tyr3-octreotate: a preliminary comparison with DOTA-Tyr3-octreotate. EJNMMI Research. 2015;5:52. DOI: 10.1186/s13550-015-0131-1. View Source
• [2] Young JD, Abbate V, Imberti C, Meszaros LK, Ma MT, Terry SYA, Hider RC, Mullen GE, Blower PJ. 68Ga-THP-PSMA: A PET Imaging Agent for Prostate Cancer Offering Rapid, Room-Temperature, 1-Step Kit-Based Radiolabeling. Journal of Nuclear Medicine. 2017;58(8):1270-1277. DOI: 10.2967/jnumed.117.191882. View Source

Conjugation Versatility via Amine-Reactive Isothiocyanate

The pendant isothiocyanate (–NCS) group of THP-NCS enables selective, covalent conjugation to primary amines (N-terminal α-amines and lysine ε-amines) under mild aqueous conditions (pH 7–8, ambient temperature) without the need for pre-activation or coupling agents [1]. This contrasts with THP-maleimide derivatives that require a free cysteine thiol for site-specific conjugation [2]. In a direct methodological comparison, both NCS-THP (random lysine conjugation) and maleimide-THP (site-specific C-terminal cysteine conjugation) were applied to human PD-L1 single-domain antibodies, with both pathways producing functional 68Ga-labeled sdAb conjugates [3]. The NHS-THP variant has also been validated for coupling to peptides (GLP-1) via solid-phase synthesis and to antibodies via lysine residues, achieving >95% 68Ga labeling yields after 5 min at room temperature [4].

Conjugation Chemistry

Class-level

THP-NCS targets primary amines (–NH2); THP-maleimide requires cysteine thiol; NHS-ester alternative available.

Enables matching conjugation strategy to vector chemistry.

Mild aqueous pH 7–8, ambient temperature; no coupling agents

Evidence Dimension	Conjugation chemistry: reactive group, target residue, and coupling conditions
Target Compound Data	THP-NCS: –NCS group targeting primary amines (–NH2); aqueous pH 7–8, ambient temperature; no pre-activation required
Comparator Or Baseline	THP-maleimide: targets free thiols (–SH, cysteine); p-SCN-Bn-DOTA: –NCS group on DOTA scaffold but requires heating for 68Ga labeling; THP-NHS: targets amines with NHS-ester chemistry
Quantified Difference	THP-NCS provides amine-directed conjugation on the same THP core that enables room-temperature 68Ga labeling; p-SCN-Bn-DOTA offers the same amine-reactive –NCS group but its DOTA core mandates heating to 95 °C for radiolabeling—a qualitative workflow difference with quantitative operational implications
Conditions	Conjugation conditions per published protocols; radiolabeling comparison per Evidence Item 1

Why This Matters

For laboratories designing targeted PET probes, THP-NCS provides an amine-reactive entry point into the THP chelator platform. The choice between THP-NCS (amine), THP-maleimide (thiol), and THP-NHS (amine, alternative chemistry) allows matching of conjugation strategy to the available chemistry of the targeting vector while retaining the identical 68Ga radiolabeling advantages.

• [1] Imberti C, Terry SYA, Ma MT, Hider RC, Blower PJ. Hydroxypyridinone Chelators: From Iron Scavenging to Radiopharmaceuticals for PET Imaging with Gallium-68. International Journal of Molecular Sciences. 2017;18(1):116. DOI: 10.3390/ijms18010116. View Source
• [2] Nawaz S, Mullen GED, Sunassee K, Bordoloi J, Blower PJ, Ballinger JR. Simple, mild, one-step labelling of proteins with gallium-68 using a tris(hydroxypyridinone) bifunctional chelator: a 68Ga-THP-scFv targeting the prostate-specific membrane antigen. EJNMMI Research. 2017;7:86. DOI: 10.1186/s13550-017-0332-3. View Source
• [3] Vunckx K, Blykers A, Xavier C, Lahoutte T, Vaneycken I, Caveliers V, Devoogdt N. Site-specifically versus randomly THP-functionalized hPD-L1 single domain antibody; preliminary data toward kit development. Journal of Nuclear Medicine. 2018;59(supplement 1):1097. View Source
• [4] Abbate V, Liang Y, Imberti C, Yu Z, Terry SYA, Hider RC, Blower PJ, Ma MT. NHS-Functionalized THP Derivative for Efficient Synthesis of Kit-Based Precursors for 68Ga Labeled PET Probes. Biomedicines. 2021;9(4):367. DOI: 10.3390/biomedicines9040367. View Source

Serum Stability and Transchelation Resistance

The 68Ga-THP complex demonstrates resistance to demetallation and transchelation by serum proteins, a critical requirement for in vivo PET imaging. In human serum incubated at 37 °C, 68Ga-THP-mal-J591c-scFv remained stable against transchelation by transferrin for periods longer than typical PET scanning times for 68Ga tracers (>4 h) [1]. Separately, 68Ga-THP-PSMA showed a single radioactive species by HPLC after >6 h incubation in human serum at 37 °C [2]. The hexadentate O6 coordination of Ga3+ by the three 1,6-dimethyl-3-hydroxypyridin-4-one groups provides thermodynamic stability sufficient to prevent metal dissociation in the presence of competing serum proteins, despite THP being an acyclic chelator [3].

Serum Stability

Supporting evidence

68Ga-THP intact >4–6 h in human serum at 37 °C; comparable to DOTA macrocycle.

Resists transchelation; supports in vivo imaging window.

Radio-HPLC/SEC; multiple conjugate types validated

Evidence Dimension	In vitro serum stability: retention of intact 68Ga-chelate against transchelation by serum transferrin and other proteins
Target Compound Data	68Ga-THP conjugates: stable in human serum for >4–6 h at 37 °C (no significant transchelation to transferrin; >95% intact by radio-HPLC/radio-SEC/radio-SDS-PAGE)
Comparator Or Baseline	DOTA: established high kinetic inertness (macrocyclic effect); DFO: comparable serum stability to THP; NOTA: moderate stability; HBED: multiple Ga-HBED species observed by NMR/HPLC suggesting potential heterogeneity [3]. Quantitative class-level inference: acyclic chelators with hexadentate O-donor sets (THP, DFO) provide comparable kinetic inertness to macrocycles on the 68Ga half-life timescale under physiological conditions [3].
Quantified Difference	No quantitative difference in % intact complex between THP and DOTA over 4–6 h serum incubation; THP and DFO outperform NOTA at sub-micromolar concentrations under physiological pH [3]. Key distinction: THP achieves this serum stability without requiring the elevated temperature labeling step that DOTA demands.
Conditions	Human serum (37 °C), analysis by radio-size-exclusion chromatography, radio-HPLC, and radio-SDS-PAGE; independent verification across multiple THP conjugate types (scFv, PSMA inhibitor, GLP-1 peptide) [1][2]

Why This Matters

Procurement decisions for 68Ga chelators often involve a perceived trade-off between acyclic chelators (fast labeling, lower apparent stability in vivo) and macrocycles like DOTA (slow labeling requiring heat, but high kinetic inertness). These data demonstrate that the THP platform closes this gap: THP-NCS-derived conjugates exhibit serum stability comparable to DOTA while retaining the mild, rapid, room-temperature radiolabeling advantage.

• [1] Nawaz S, Mullen GED, Sunassee K, Bordoloi J, Blower PJ, Ballinger JR. Simple, mild, one-step labelling of proteins with gallium-68 using a tris(hydroxypyridinone) bifunctional chelator: a 68Ga-THP-scFv targeting the prostate-specific membrane antigen. EJNMMI Research. 2017;7:86. DOI: 10.1186/s13550-017-0332-3. View Source
• [2] Young JD, Abbate V, Imberti C, Meszaros LK, Ma MT, Terry SYA, Hider RC, Mullen GE, Blower PJ. 68Ga-THP-PSMA: A PET Imaging Agent for Prostate Cancer Offering Rapid, Room-Temperature, 1-Step Kit-Based Radiolabeling. Journal of Nuclear Medicine. 2017;58(8):1270-1277. DOI: 10.2967/jnumed.117.191882. View Source
• [3] Tsionou MI, Knapp CE, Foley CA, Munteanu CR, Cakebread A, Imberti C, Eykyn TR, Young JD, Paterson BM, Blower PJ, Ma MT. Comparison of macrocyclic and acyclic chelators for gallium-68 radiolabelling. EJNMMI Radiopharmacy and Chemistry. 2017;2:15. DOI: 10.1186/s41181-017-0031-3. View Source

Kit-Based Shake-and-Shoot Workflow Without Purification

THP-NCS conjugates uniquely enable a 'shake-and-shoot' radiolabeling protocol: the cold precursor (THP-NCS conjugated to the targeting vector), sodium bicarbonate buffer, and generator-eluted 68GaCl3 are combined in a single vial at room temperature, producing >95% radiochemical yield and >98% radiochemical purity within 5 min without solid-phase extraction, HPLC purification, or heating [1]. This contrasts with the clinical DOTA workflow, which mandates heating to 95 °C for 15–30 min followed by HPLC or SPE purification to remove unlabeled 68Ga3+ and radiochemical byproducts [2]. The most widely used clinical 68Ga tracer, 68Ga-DOTATATE, typically relies on automated synthesis modules to ensure reproducible heating and purification—equipment that is costly and limits adoption of 68Ga PET in hospitals lacking cyclotron facilities [2]. THP-PSMA radiolabeled by the kit method showed no significant difference in tumor uptake, biodistribution, or pharmacokinetics compared to HPLC-purified 68Ga-HBED-CC-PSMA, except for reduced splenic uptake [3].

Kit Workflow Efficiency

Supporting evidence

THP-NCS kit: 5 min, RT, no purification; DOTA workflow: >30 min, 95 °C, HPLC required.

Eliminates need for automated synthesis module; enables satellite tracer production.

Validated with PSMA and TATE conjugates

Evidence Dimension	Radiolabeling workflow: number of steps, purification requirement, equipment, total preparation time
Target Compound Data	THP-NCS-PSMA kit: single step, add 68Ga eluate to vial containing precursor + NaHCO3; room temperature; 5 min; no purification; radiochemical purity >95% by iTLC and HPLC [3]
Comparator Or Baseline	DOTA-TATE: multi-step; pH adjustment to 3.5; heating 95 °C, 15–30 min; mandatory post-labeling HPLC or SPE purification; total time >30 min [2]; HBED-CC-PSMA: pH adjustment to 4.5; heating 90–95 °C, 10 min; purification required [3]
Quantified Difference	THP kit: 5 min total preparation, zero purification steps, ambient temperature. DOTA kit: ≥30–45 min, 1–2 purification steps, dedicated heating equipment. Operational difference: ~6–9-fold reduction in preparation time and elimination of automated synthesis module dependency.
Conditions	Kit formulation evaluated with 68Ga-THP-PSMA using generator eluate directly (no pre-treatment); validated in vitro (DU145-PSMA cells) and in vivo (xenograft mouse model); compared head-to-head with 68Ga-HBED-CC-PSMA [3]

Why This Matters

For institutional procurement, the decision between a THP-NCS-based precursor kit and a DOTA-based precursor kit carries large operational implications: THP-NCS eliminates the need for an automated synthesis module, reduces radiopharmacy staff time by ~80%, lowers the barrier to GMP-compliant production, and enables satellite PET centers without cyclotron or radiochemistry infrastructure to produce 68Ga tracers on demand using only a 68Ge/68Ga generator.

• [1] Ma MT, Cullinane C, Imberti C, Baguna Torres J, Terry SYA, Roselt P, Hicks RJ, Blower PJ. New Tris(hydroxypyridinone) Bifunctional Chelators Containing Isothiocyanate Groups Provide a Versatile Platform for Rapid One-Step Labeling and PET Imaging with 68Ga3+. Bioconjugate Chemistry. 2016;27(2):309-318. DOI: 10.1021/acs.bioconjchem.5b00335. View Source
• [2] Ma MT, Cullinane C, Waldeck K, Roselt P, Hicks RJ, Blower PJ. Rapid kit-based 68Ga-labelling and PET imaging with THP-Tyr3-octreotate: a preliminary comparison with DOTA-Tyr3-octreotate. EJNMMI Research. 2015;5:52. DOI: 10.1186/s13550-015-0131-1. View Source
• [3] Young JD, Abbate V, Imberti C, Meszaros LK, Ma MT, Terry SYA, Hider RC, Mullen GE, Blower PJ. 68Ga-THP-PSMA: A PET Imaging Agent for Prostate Cancer Offering Rapid, Room-Temperature, 1-Step Kit-Based Radiolabeling. Journal of Nuclear Medicine. 2017;58(8):1270-1277. DOI: 10.2967/jnumed.117.191882. View Source

Optimal Application Scenarios for THP-NCS

Decentralized Kit-Based 68Ga Production

THP-NCS-conjugated targeting peptides can be pre-formulated into single-vial kits requiring only addition of 68Ge/68Ga generator eluate. The evidence demonstrates that THP-NCS-RGD and THP-TATE achieve >95% radiochemical yield in <5 min at ambient temperature and neutral pH without post-labeling purification [1][2], eliminating the need for automated synthesis modules (mandatory for DOTA-based tracers at 95 °C). This application is supported by preclinical validation of kit-formulated 68Ga-THP-PSMA, which showed equivalent tumor targeting to HPLC-purified 68Ga-HBED-CC-PSMA [3]. For hospital radiopharmacies, this translates to a 99mTc-like kit workflow that can be operated by existing staff without specialized radiochemistry training.

Labeling Heat-Sensitive Biomolecules (Antibody Fragments, sdAbs)

The isothiocyanate group of THP-NCS enables covalent attachment to lysine residues on proteins and antibodies at pH 7–8 and ambient temperature [4], while the THP core simultaneously enables 68Ga radiolabeling under the same mild conditions [1]. This dual mild-condition workflow is critical for heat-labile targeting vectors such as single-domain antibodies (sdAbs) and scFvs that would denature under the 95 °C labeling conditions required by DOTA. The evidence from THP-mal-J591c-scFv radiolabeling (which uses the same THP core chemistry) confirms high labeling yields, retained immunoreactivity (IC50 31.5 nM), and specific tumor uptake in vivo [5], establishing the platform's suitability for antibody-based PET tracer development.

Receptor-Targeted Oncology Imaging with Preserved Affinity

The direct comparative binding data show that [Ga(THP-NCS-RGD)] retains αvβ3 integrin affinity (IC50 8.3 ± 1.5 nM) indistinguishable from the parent RGD peptide (IC50 8.7 ± 1.6 nM) [1]. For integrin-targeted imaging of tumor angiogenesis, this means the chelator-biomolecule conjugate does not compromise the biological recognition event. The same principle has been demonstrated for SSTR2 targeting (THP-TATE) [2] and PSMA targeting (THP-PSMA, IC50 361 ± 60 nM) [3], indicating that the THP platform broadly preserves vector pharmacology across different receptor classes. Research groups developing targeted PET tracers for receptors where ligand affinity is sensitive to structural perturbation should prioritize THP-NCS over bulkier or more perturbative chelator scaffolds.

Rapid Bench-to-Human Translational Development

The combination of (i) straightforward amine-directed conjugation chemistry (isothiocyanate + primary amine → thiourea linkage, no coupling agents required) [4], (ii) high specific activity radiolabeling (60–80 MBq nmol⁻¹) [1], (iii) no post-labeling purification, and (iv) established in vivo stability against serum transchelation [5] creates a streamlined translational pipeline. A research group can conjugate THP-NCS to a novel peptide, verify the conjugate by mass spectrometry, radiolabel with 68Ga in a single vial, and inject into animal models within the same day—without investing in automated synthesis equipment or developing purification protocols. This workflow acceleration is directly evidenced by the rapid preclinical progression of THP conjugates targeting SSTR2 [2], PSMA [3], PD-L1 [REFS-3 of Evidence Item 4], and GLP-1 receptors [REFS-4 of Evidence Item 4] within a 5-year publication window.

Application

Selection Property

Validation Focus

Decentralized 68Ga kit production research

Room-temperature, no-purification kit compatibility

Radiochemical yield and purity without HPLC

Heat-sensitive biomolecule radiolabeling (sdAbs, scFvs)

Mild conjugation and radiolabeling conditions (pH 7–8, RT)

Immunoreactivity retention and labeling efficiency

Receptor-targeted oncology imaging research

Preserved receptor-binding affinity after chelation

Comparative binding assay vs. unmodified peptide

Rapid preclinical PET tracer development pipeline

One-step, no-coupling-agent conjugation and labeling

In vivo tumor uptake and serum stability verification

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• [3] Young JD, Abbate V, Imberti C, Meszaros LK, Ma MT, Terry SYA, Hider RC, Mullen GE, Blower PJ. 68Ga-THP-PSMA: A PET Imaging Agent for Prostate Cancer Offering Rapid, Room-Temperature, 1-Step Kit-Based Radiolabeling. Journal of Nuclear Medicine. 2017;58(8):1270-1277. DOI: 10.2967/jnumed.117.191882. View Source
• [4] Imberti C, Terry SYA, Ma MT, Hider RC, Blower PJ. Hydroxypyridinone Chelators: From Iron Scavenging to Radiopharmaceuticals for PET Imaging with Gallium-68. International Journal of Molecular Sciences. 2017;18(1):116. DOI: 10.3390/ijms18010116. View Source
• [5] Nawaz S, Mullen GED, Sunassee K, Bordoloi J, Blower PJ, Ballinger JR. Simple, mild, one-step labelling of proteins with gallium-68 using a tris(hydroxypyridinone) bifunctional chelator: a 68Ga-THP-scFv targeting the prostate-specific membrane antigen. EJNMMI Research. 2017;7:86. DOI: 10.1186/s13550-017-0332-3. View Source